2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)9-3-4-10(13(17)7-9)8-2-5-11(14(18)19)12(16)6-8/h2-7H,1H3,(H,18,19)
• InChI Key: LFCAGWLREXGGRJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID70691444
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261993-54-7

Description

2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% (2-C4FMCPB-95) is a synthetic compound that is widely used in scientific research. It is a member of the carboxylic acid family and is found in various forms, including liquids and solids. 2-C4FMCPB-95 is a versatile compound that has a wide range of applications in biochemical and physiological experiments.

Mechanism of Action

2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% acts by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that are involved in inflammation and pain. By inhibiting the action of COX-2, 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects
2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to reduce the risk of cardiovascular disease. Additionally, it has been shown to reduce the risk of certain types of cancer, as well as to reduce the risk of stroke and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has several advantages for lab experiments. It is easy to synthesize, and it is relatively stable when stored at room temperature. Additionally, it is relatively non-toxic and can be used in a wide range of experiments. However, there are some limitations to using 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% in experiments. It is not water-soluble, so it must be dissolved in a solvent before use. Additionally, its effects are limited to inhibiting COX-2, so it cannot be used to study other biochemical or physiological processes.

Future Directions

There are a number of potential future directions for 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%. One potential direction is to explore the use of 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% in combination with other compounds to create new treatments for various diseases. Additionally, further research could be conducted to determine the effects of 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% on other biochemical and physiological processes. Finally, research could be conducted to identify new applications for 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, such as in the treatment of cancer or other diseases.

Synthesis Methods

2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is synthesized through a two-step process. The first step involves the reaction of 2-fluoro-4-methoxycarbonylphenylbenzoic acid with thionyl chloride to produce 2-chloro-4-methoxycarbonylphenylbenzoic acid. The second step involves the addition of 2-fluoro-4-methoxycarbonylphenylbenzoic acid to 2-chloro-4-methoxycarbonylphenylbenzoic acid to form 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%.

Scientific Research Applications

2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used in biochemical and physiological studies to study the effects of proteins, enzymes, and other molecules on cellular processes. It is also used to study the effects of drugs on the body, as well as to investigate the mechanisms of disease. Additionally, 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is used to develop new drugs and treatments for various diseases.